2-(hexyloxy)ethane-1-thiol
Overview
Description
2-(Hexyloxy)ethane-1-thiol (2-HET) is a synthetic compound that has a wide range of uses in scientific research. It is used in various fields such as biochemistry, biotechnology, and pharmaceuticals. 2-HET is a versatile compound with a wide range of applications due to its unique properties. It is a colorless liquid that is slightly soluble in water and has a boiling point of 150°C. 2-HET has a low vapor pressure and is relatively non-toxic. This makes it an ideal compound for laboratory use.
Scientific Research Applications
2-(hexyloxy)ethane-1-thiol has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis and as a solvent in various biochemical and biotechnological processes. It has also been used in the synthesis of various drugs and pharmaceuticals. 2-(hexyloxy)ethane-1-thiol has also been used in the synthesis of various polymers and in the production of various surfactants. Additionally, it has been used as a catalyst in the production of various organic compounds.
Mechanism of Action
2-(hexyloxy)ethane-1-thiol is a versatile compound with a wide range of applications due to its unique properties. It is a colorless liquid that is slightly soluble in water and has a boiling point of 150°C. 2-(hexyloxy)ethane-1-thiol has a low vapor pressure and is relatively non-toxic. This makes it an ideal compound for laboratory use. The mechanism of action of 2-(hexyloxy)ethane-1-thiol is not fully understood, however, it is believed to act as a proton donor, which means that it can donate a proton to an acceptor molecule. This can result in a variety of reactions, depending on the acceptor molecule.
Biochemical and Physiological Effects
2-(hexyloxy)ethane-1-thiol has been shown to have a variety of biochemical and physiological effects. It has been shown to be an effective reagent in organic synthesis and as a solvent in various biochemical and biotechnological processes. It has also been used in the synthesis of various drugs and pharmaceuticals. Additionally, it has been shown to have antioxidant and anti-inflammatory properties. It has also been shown to have a protective effect against oxidative damage in cells.
Advantages and Limitations for Lab Experiments
2-(hexyloxy)ethane-1-thiol has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of 2-(hexyloxy)ethane-1-thiol is its low vapor pressure and non-toxicity, which makes it an ideal compound for laboratory use. Additionally, it is relatively inexpensive and easy to obtain. However, there are some limitations to its use in laboratory experiments. For example, it is not very soluble in water, which can make it difficult to use in some experiments. Additionally, it is not very stable and can decompose over time.
Future Directions
The future of 2-(hexyloxy)ethane-1-thiol is vast, as there are many potential applications for this compound. One potential application is in the development of new drugs and pharmaceuticals. Additionally, 2-(hexyloxy)ethane-1-thiol could be used as a catalyst in the synthesis of various polymers and surfactants. Furthermore, 2-(hexyloxy)ethane-1-thiol could be used to develop new methods of synthesizing compounds and to develop new methods of drug delivery. Additionally, it could be used in the development of new materials and in the development of new biotechnological processes. Finally, 2-(hexyloxy)ethane-1-thiol could be used to study the mechanisms of action of various drugs and pharmaceuticals.
Synthesis Methods
2-(hexyloxy)ethane-1-thiol can be synthesized by a variety of methods. The most common method is the condensation reaction between ethylene glycol and hexyl chloride. This reaction produces 2-(hexyloxy)ethane-1-thiol and hexyl chloride. Other methods of synthesis include the reaction between hexyl bromide and ethylene glycol, and the reaction between ethylene glycol and hexyl bromide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(hexyloxy)ethane-1-thiol can be achieved through a two-step process involving the reaction of 2-bromoethanol with hexyl mercaptan followed by deprotection of the resulting intermediate.", "Starting Materials": [ "2-bromoethanol", "hexyl mercaptan", "sodium hydroxide", "diethyl ether", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-bromoethanol is reacted with hexyl mercaptan in the presence of sodium hydroxide and diethyl ether to form the intermediate 2-(hexyloxy)ethane-1-thiol.", "Step 2: The intermediate is then deprotected using hydrochloric acid to yield the final product, 2-(hexyloxy)ethane-1-thiol." ] } | |
CAS RN |
90951-66-9 |
Product Name |
2-(hexyloxy)ethane-1-thiol |
Molecular Formula |
C8H18OS |
Molecular Weight |
162.3 |
Purity |
95 |
Origin of Product |
United States |
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